Operational variable effect on the COD removal efficiency using electrocoagulation in landfill leachate treatment
Environmental Science: Water Research & Technology Pub Date: 2022-12-23 DOI: 10.1039/D2EW00788F
Abstract
This research shows a detailed statistical study based on several scientific articles published in the last few decades related to the electrocoagulation treatment of landfill leachate. The main operational parameters are evaluated and a new factor (J) is defined in terms of the mass of oxidized metal and the initial chemical oxygen demand concentration (COD). Predictive models of COD removal for processes using anodes of aluminum or iron were developed. R2 values of 95.8% and 94.2% were achieved using aluminum and iron anodes, respectively. The standard error of estimate and absolute error were 6.69 and 5.52 for the aluminum anodes, while for the iron anodes, they are 9.26 and 7.43, respectively. The experimental results support the model. The developed model can be helpful as a first approximation in designing EC systems to remove COD from landfill leachate.
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Journal Name：Environmental Science: Water Research & Technology
Research Products
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CAS no.: 14104-19-9
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CAS no.: 1596-13-0
